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Compound of Interest

Compound Name: Aderamastat

Cat. No.: B15579298 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds like Aderamastat are paramount for ensuring laboratory

safety and environmental protection. This guide provides a comprehensive overview of the

necessary procedures for the safe disposal of Aderamastat, grounded in established safety

protocols for pharmaceutical waste.

Immediate Safety and Logistical Information
Aderamastat is an orally active, selective MMP-12 inhibitor used in respiratory disease

research. As with any chemical compound, it is crucial to handle Aderamastat in accordance

with its Safety Data Sheet (SDS). The SDS is the primary source of information regarding

personal protective equipment (PPE), handling, storage, and disposal. Always consult the SDS

provided by the supplier before handling the compound.

Key Safety Principles:

Consult the Safety Data Sheet (SDS): The SDS for Aderamastat, available from the

supplier, contains specific details on hazards, handling, and disposal. This document is the

most critical resource for ensuring safety.

Personal Protective Equipment (PPE): When handling Aderamastat, appropriate PPE,

including gloves, lab coats, and eye protection, should be worn as specified in the SDS.
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Avoid Contamination: Prevent the release of Aderamastat into the environment. Do not

dispose of it in the regular trash or down the drain.

Hazardous Waste: Pharmaceutical waste is often classified as hazardous waste and must be

disposed of according to local, state, and federal regulations.

Aderamastat: Compound Summary
While specific quantitative data for disposal is found in the SDS, the following table summarizes

key properties of Aderamastat.

Property Value

IUPAC Name

5-[3-[4-[(3-

methylphenyl)methoxy]phenyl]sulfanylfuran-2-

yl]imidazolidine-2,4-dione

Molecular Formula C₂₁H₁₈N₂O₄S

Molecular Weight 394.44 g/mol

Synonyms FP-025, FP-003

Primary Use

Research on respiratory diseases, including

allergic asthma, COPD, and pulmonary fibrosis.

[1][2]

Storage
Store as a solid at -20°C for up to 2 years. In

solvent, store at -80°C for up to 6 months.

Experimental Protocol: General Procedure for
Aderamastat Disposal
The following is a generalized, step-by-step protocol for the disposal of Aderamastat, based

on standard practices for chemical and pharmaceutical waste. This protocol is not a substitute

for the specific instructions in the manufacturer's SDS.

1. Waste Identification and Segregation:
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Identify all waste containing Aderamastat, including pure compound, solutions,
contaminated labware (e.g., pipette tips, vials), and personal protective equipment (PPE).
Segregate Aderamastat waste from other chemical waste streams to ensure proper
disposal.

2. Waste Collection and Storage:

Collect all Aderamastat waste in a designated, properly labeled, and sealed hazardous
waste container.
The container should be made of a material compatible with the chemical properties of
Aderamastat and any solvents used.
Store the waste container in a secure, well-ventilated area, away from incompatible
materials.

3. Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.
Provide the waste manifest or any other required documentation to the disposal service,
accurately describing the contents of the waste container.

4. Documentation:

Maintain a detailed record of the amount of Aderamastat disposed of, the date of disposal,
and the method used. This is crucial for regulatory compliance.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Aderamastat.
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Aderamastat Disposal Workflow

This guide provides a foundational understanding of the procedures for the proper disposal of

Aderamastat. By prioritizing safety, adhering to regulatory requirements, and consulting the

specific guidance in the Safety Data Sheet, you can ensure a safe and compliant laboratory

environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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